Cas no 1184351-57-2 (Methyl 2-amino-3-chloro-5-fluorobenzoate)

• Product Name: Methyl 2-amino-3-chloro-5-fluorobenzoate
• CAS No: 1184351-57-2
• MF: C₈H₇ClFNO₂
• MW: 203.598084688187
• MDL: MFCD12159877
• CID: 3025741
• PubChem ID: 60836969
• Update Time: 2025-06-13

Methyl 2-amino-3-chloro-5-fluorobenzoate Chemical and Physical Properties

Names and Identifiers

• 2-Amino-3-chloro-5-fluoro-benzoic acid methyl ester
• methyl 2-amino-3-chloro-5-fluorobenzoate
• AMY28459
• W17729
• A928646
• AS-68814
• MFCD12159877
• CS-0061804
• AKOS010056055
• EN300-314188
• SB78315
• methyl2-amino-3-chloro-5-fluorobenzoate
• 1184351-57-2
• Methyl 2-amino-3-chloro-5-fluorobenzoate

• MDL： MFCD12159877
• Inchi： 1S/C8H7ClFNO2/c1-13-8(12)5-2-4(10)3-6(9)7(5)11/h2-3H,11H2,1H3
• InChI Key： SAQZTAVYMGQRAY-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CC(C(=O)OC)=C1N)F

Computed Properties

• Exact Mass: 203.0149343g/mol
• Monoisotopic Mass: 203.0149343g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 52.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on Methyl 2-amino-3-chloro-5-fluorobenzoate

Methyl 2-amino-3-chloro-5-fluorobenzoate (CAS No. 1184351-57-2): A Comprehensive Overview

Methyl 2-amino-3-chloro-5-fluorobenzoate, identified by its CAS number 1184351-57-2, is a significant compound in the realm of pharmaceutical and biochemical research. This compound, characterized by its unique structural and chemical properties, has garnered considerable attention due to its potential applications in drug development and synthetic chemistry. The presence of both amino and chloro substituents, alongside a fluorine atom, makes it a versatile intermediate for various synthetic pathways.

The compound's structure, featuring a benzoate core with substituents at the 2nd, 3rd, and 5th positions, contributes to its reactivity and utility in multiple chemical transformations. The amino group (-NH₂) at the 2-position enhances its capability to participate in hydrogen bonding and nucleophilic reactions, while the chloro group (-Cl) at the 3-position introduces electrophilic characteristics suitable for substitution reactions. The fluorine atom at the 5-position adds an additional layer of functional diversity, influencing both electronic and steric properties.

In recent years, the demand for specialized intermediates like Methyl 2-amino-3-chloro-5-fluorobenzoate has surged due to advancements in medicinal chemistry. Researchers have leveraged its structural features to develop novel therapeutic agents targeting various diseases. For instance, studies have highlighted its role in synthesizing bioactive molecules with potential applications in oncology and anti-inflammatory treatments. The compound's ability to undergo selective modifications makes it a valuable building block for constructing complex drug molecules.

One of the most compelling aspects of Methyl 2-amino-3-chloro-5-fluorobenzoate is its utility in cross-coupling reactions. These reactions are pivotal in constructing carbon-carbon bonds, a fundamental requirement for many pharmaceuticals. The presence of both amino and chloro groups allows for diverse reaction pathways, including Suzuki-Miyaura coupling, Buchwald-Hartwig amination, and palladium-catalyzed transformations. Such versatility has made it a preferred choice for synthetic chemists aiming to develop intricate molecular architectures.

The pharmaceutical industry has been particularly keen on exploring the potential of Methyl 2-amino-3-chloro-5-fluorobenzoate due to its structural similarity to known bioactive compounds. Researchers have reported its incorporation into various drug candidates that exhibit promising pharmacological effects. For example, derivatives of this compound have shown efficacy in inhibiting specific enzymes implicated in metabolic disorders. This underscores the importance of Methyl 2-amino-3-chloro-5-fluorobenzoate as a precursor in the synthesis of novel therapeutics.

Synthetic methodologies involving Methyl 2-amino-3-chloro-5-fluorobenzoate have also seen significant innovation. Recent publications describe efficient synthetic routes that enhance yield and purity while minimizing side reactions. These advancements are crucial for scaling up production and ensuring cost-effectiveness in pharmaceutical manufacturing. The development of greener synthetic protocols further highlights the compound's role in sustainable chemistry practices.

The chemical properties of Methyl 2-amino-3-chloro-5-fluorobenzoate also make it an attractive candidate for material science applications beyond pharmaceuticals. Its ability to form stable complexes with metals and other organic molecules has been explored in catalysis and nanotechnology. For instance, researchers have utilized this compound as a ligand in transition metal catalysis, facilitating various organic transformations with high selectivity and efficiency.

As research continues to uncover new applications for Methyl 2-amino-3-chloro-5-fluorobenzoate, collaborations between academia and industry are becoming increasingly vital. These partnerships foster innovation by combining theoretical knowledge with practical expertise. The result is a more robust understanding of the compound's potential and its role in advancing scientific frontiers.

In conclusion, Methyl 2-amino-3-chloro-5-fluorobenzoate (CAS No. 1184351-57-2) stands as a testament to the importance of specialized intermediates in modern chemistry. Its unique structural features and reactivity make it indispensable in pharmaceutical research and industrial applications. As scientists continue to explore its capabilities, we can expect further breakthroughs that will shape the future of drug discovery and material science.